Cas no 338982-16-4 (5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)-)

5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)- structure
338982-16-4 structure
Product Name:5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)-
CAS No:338982-16-4
MF:C11H6F3NO2S
MW:273.231051921844
MDL:MFCD01936012
CID:1460489
PubChem ID:1483702
Update Time:2025-04-20

5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)-
    • 338982-16-4
    • AKOS005082243
    • 2-Phenyl-4-(trifluoromethyl)-5-thiazolecarboxylic acid
    • 1G-387S
    • 2-Phenyl-4-trifluoromethyl-thiazole-5-carboxylic acid
    • DTXSID701211467
    • MFCD01936012
    • SCHEMBL4497703
    • 2-phenyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic Acid
    • 2-Phenyl-4-(trifluoromethyl)thiazole-5-carboxylic acid
    • MDL: MFCD01936012
    • Inchi: 1S/C11H6F3NO2S/c12-11(13,14)8-7(10(16)17)18-9(15-8)6-4-2-1-3-5-6/h1-5H,(H,16,17)
    • InChI Key: YQIRASZRRDKWSG-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C(F)(F)F)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 273.00718
  • Monoisotopic Mass: 273.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Melting Point: 188-190
  • PSA: 50.19

5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

5-Thiazolecarboxylic acid, 2-phenyl-4-(trifluoromethyl)- Pricemore >>

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